molecular formula C12H14N2O4 B8555533 2-(Cyclopentylamino)-5-nitrobenzoic acid

2-(Cyclopentylamino)-5-nitrobenzoic acid

Cat. No.: B8555533
M. Wt: 250.25 g/mol
InChI Key: RRBZHOSMBHLORK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Cyclopentylamino)-5-nitrobenzoic acid is a benzoic acid derivative featuring a nitro group (-NO₂) at the 5-position and a cyclopentylamino (-NH-cyclopentyl) substituent at the 2-position of the aromatic ring. Nitrobenzoic acids are widely studied for their roles in pharmaceuticals, agrochemicals, and organic synthesis due to their electron-withdrawing nitro group, which enhances reactivity and influences intermolecular interactions .

Properties

Molecular Formula

C12H14N2O4

Molecular Weight

250.25 g/mol

IUPAC Name

2-(cyclopentylamino)-5-nitrobenzoic acid

InChI

InChI=1S/C12H14N2O4/c15-12(16)10-7-9(14(17)18)5-6-11(10)13-8-3-1-2-4-8/h5-8,13H,1-4H2,(H,15,16)

InChI Key

RRBZHOSMBHLORK-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares 2-(cyclopentylamino)-5-nitrobenzoic acid with structurally related compounds, focusing on substituents, molecular weight, melting points, and solubility:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents (Position) Melting Point (°C) Solubility References
2-(Cyclopentylamino)-5-nitrobenzoic acid C₁₂H₁₄N₂O₄ 250.25* -NH-cyclopentyl (2), -NO₂ (5) N/A Likely soluble in polar organic solvents**
2-Amino-5-nitrobenzoic acid C₇H₆N₂O₄ 182.13 -NH₂ (2), -NO₂ (5) 278 Soluble in DMSO, ethanol
5-Amino-2-nitrobenzoic acid C₇H₆N₂O₄ 182.13 -NH₂ (5), -NO₂ (2) 234–242 Soluble in hot water
2-Chloro-5-nitrobenzoic acid C₇H₄ClNO₄ 201.57 -Cl (2), -NO₂ (5) 215–217 Soluble in organic solvents
2-Methylamino-5-nitrobenzoic acid C₈H₈N₂O₄ 196.16 -NHCH₃ (2), -NO₂ (5) N/A Soluble in DMF, acetone
2-{[2-(6-Chloro-1H-indol-3-yl)ethyl]amino}-5-nitrobenzoic acid C₁₇H₁₄ClN₃O₄ 367.77 -NH-CH₂CH₂-indole (2), -NO₂ (5) N/A Soluble in DMSO

Calculated based on atomic masses. *Inferred from solubility trends of structurally similar compounds (e.g., lists cyclopentylamino derivatives with solubility in organic solvents).

Key Observations:
  • Melting Points: Nitro and halogen substituents increase melting points due to enhanced intermolecular forces (e.g., 2-chloro-5-nitrobenzoic acid melts at 215–217°C vs. 234–278°C for amino-nitro isomers) .
Key Observations:
  • Pharmaceutical Relevance: Cyclopentylamino and methylamino derivatives are prioritized in medicinal chemistry for their balanced lipophilicity and hydrogen-bonding capacity, which aid in target binding .
  • Synthetic Pathways : Chloro-nitrobenzoic acids often undergo nucleophilic substitution (e.g., amination) to generate analogs like the target compound .

Stability and Reactivity

  • Nitro Group Reactivity : The nitro group at position 5 facilitates electrophilic aromatic substitution and reduction reactions, enabling derivatization into amines or hydroxylamines .
  • Cyclopentylamino Group: The cyclopentyl ring may undergo oxidation under strong acidic or oxidizing conditions, necessitating careful handling during synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.